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Compound of Interest

Compound Name: C14H12Br3NO

Cat. No.: B12637639

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound C14H12Br3NO is not extensively documented in publicly available
scientific literature. This guide, therefore, presents a hypothetical yet scientifically plausible
approach to its synthesis and characterization based on established principles of organic
chemistry and data from analogous structures. The proposed methodologies are intended for
informational purposes and should be adapted and validated by qualified researchers in a
controlled laboratory setting.

Introduction

The molecular formula C14H12Br3NO suggests a polyhalogenated nitrogen-containing
aromatic compound. Such structures are of significant interest in medicinal chemistry and
materials science due to the influence of bromine atoms on pharmacokinetic properties,
binding affinities, and photophysical characteristics. This guide proposes a potential synthetic
route and a comprehensive characterization workflow for a candidate structure corresponding
to C14H12Br3NO, namely a tribrominated N-acetylcarbazole.

Carbazole derivatives are a well-established class of heterocyclic compounds with a wide
range of biological activities, including anticancer, antiviral, and neuroprotective effects. The
introduction of three bromine atoms and an N-acetyl group is anticipated to modulate these
properties significantly.
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Proposed Synthesis

The synthesis of a tribrominated N-acetylcarbazole can be envisioned as a multi-step process
starting from commercially available carbazole. The proposed synthetic pathway involves the
acetylation of carbazole followed by electrophilic bromination.

Synthetic Pathway

 To cite this document: BenchChem. [An In-depth Technical Guide on the Synthesis and
Characterization of C14H12Br3NO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12637639#c14h12br3no-synthesis-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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